N-({5-[3-(trifluoromethyl)phenyl]furan-2-yl}methyl)cyclopropanamine
N-({5-[3-(trifluoromethyl)phenyl]furan-2-yl}methyl)cyclopropanamine
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0771251
InChI:
InChI=1S/C15H14F3NO/c16-15(17,18)11-3-1-2-10(8-11)14-7-6-13(20-14)9-19-12-4-5-12/h1-3,6-8,12,19H,4-5,9H2
SMILES:
C1CC1NCC2=CC=C(O2)C3=CC(=CC=C3)C(F)(F)F
Molecular Formula:
C15H14F3NO
Molecular Weight:
281.27 g/mol
N-({5-[3-(trifluoromethyl)phenyl]furan-2-yl}methyl)cyclopropanamine
CAS No.:
Cat. No.: VC0771251
Molecular Formula: C15H14F3NO
Molecular Weight: 281.27 g/mol
* For research use only. Not for human or veterinary use.
![N-({5-[3-(trifluoromethyl)phenyl]furan-2-yl}methyl)cyclopropanamine -](/images/no_structure.jpg)
Specification
| Molecular Formula | C15H14F3NO |
|---|---|
| Molecular Weight | 281.27 g/mol |
| IUPAC Name | N-[[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methyl]cyclopropanamine |
| Standard InChI | InChI=1S/C15H14F3NO/c16-15(17,18)11-3-1-2-10(8-11)14-7-6-13(20-14)9-19-12-4-5-12/h1-3,6-8,12,19H,4-5,9H2 |
| Standard InChI Key | KHNCYCUXKQPILI-UHFFFAOYSA-N |
| SMILES | C1CC1NCC2=CC=C(O2)C3=CC(=CC=C3)C(F)(F)F |
| Canonical SMILES | C1CC1NCC2=CC=C(O2)C3=CC(=CC=C3)C(F)(F)F |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator